[R,(-)]-1-O-Phosphono-D-glycerol
[R,(-)]-1-O-Phosphono-D-glycerol
Sn-glycerol 3-phosphate is an sn-glycerol 3-phosphate having unsubstituted hydroxy groups. It has a role as a human metabolite, a plant metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a glycerol 1-phosphate and a member of sn-glycerol 3-phosphates. It derives from a glycerol. It is a conjugate acid of a sn-glycerol 3-phosphate(2-). It is an enantiomer of a sn-glycerol 1-phosphate.
Glycerol 3-phosphate, also known as glycerophosphoric acid or sn-gro-1-p, belongs to the class of organic compounds known as glycerophosphates. Glycerophosphates are compounds containing a glycerol linked to a phosphate group. Glycerol 3-phosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glycerol 3-phosphate has been found in human prostate tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, glycerol 3-phosphate is primarily located in the cytoplasm and mitochondria. Glycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. Glycerol 3-phosphate participates in a number of enzymatic reactions. In particular, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate through its interaction with the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Glycerol 3-phosphate can be converted into cytidine monophosphate; which is catalyzed by the enzyme CDP-diacylglycerol--glycerol-3-phosphate 3-phosphatidyltransferase, mitochondrial. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is mediated by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through its interaction with the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Finally, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through the action of the enzyme glycerol-3-phosphate acyltransferase. In humans, glycerol 3-phosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-24:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(i-12:0/i-22:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(18:0/18:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:1(9Z)) pathway, and cardiolipin biosynthesis CL(18:2(9Z, 12Z)/18:1(9Z)/18:1(11Z)/16:0) pathway. Glycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/18:3(9Z, 12Z, 15Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(i-22:0/i-20:0/21:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/19:0/i-20:0) pathway, and de novo triacylglycerol biosynthesis TG(18:1(11Z)/14:0/20:3(8Z, 11Z, 14Z)) pathway. Outside of the human body, glycerol 3-phosphate can be found in a number of food items such as sweet rowanberry, canada blueberry, spinach, and pepper (c. baccatum). This makes glycerol 3-phosphate a potential biomarker for the consumption of these food products.
Glycerol 3-phosphate, also known as glycerophosphoric acid or sn-gro-1-p, belongs to the class of organic compounds known as glycerophosphates. Glycerophosphates are compounds containing a glycerol linked to a phosphate group. Glycerol 3-phosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glycerol 3-phosphate has been found in human prostate tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, glycerol 3-phosphate is primarily located in the cytoplasm and mitochondria. Glycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. Glycerol 3-phosphate participates in a number of enzymatic reactions. In particular, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate through its interaction with the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Glycerol 3-phosphate can be converted into cytidine monophosphate; which is catalyzed by the enzyme CDP-diacylglycerol--glycerol-3-phosphate 3-phosphatidyltransferase, mitochondrial. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is mediated by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through its interaction with the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Finally, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through the action of the enzyme glycerol-3-phosphate acyltransferase. In humans, glycerol 3-phosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-24:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(i-12:0/i-22:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(18:0/18:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:1(9Z)) pathway, and cardiolipin biosynthesis CL(18:2(9Z, 12Z)/18:1(9Z)/18:1(11Z)/16:0) pathway. Glycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/18:3(9Z, 12Z, 15Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(i-22:0/i-20:0/21:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/19:0/i-20:0) pathway, and de novo triacylglycerol biosynthesis TG(18:1(11Z)/14:0/20:3(8Z, 11Z, 14Z)) pathway. Outside of the human body, glycerol 3-phosphate can be found in a number of food items such as sweet rowanberry, canada blueberry, spinach, and pepper (c. baccatum). This makes glycerol 3-phosphate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17989-41-2
VCID:
VC0094121
InChI:
InChI=1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1
SMILES:
C(C(COP(=O)(O)O)O)O
Molecular Formula:
C3H9O6P
Molecular Weight:
172.07 g/mol
[R,(-)]-1-O-Phosphono-D-glycerol
CAS No.: 17989-41-2
Main Products
VCID: VC0094121
Molecular Formula: C3H9O6P
Molecular Weight: 172.07 g/mol
![[R,(-)]-1-O-Phosphono-D-glycerol - 17989-41-2](/images/no_structure.jpg)
| CAS No. | 17989-41-2 |
|---|---|
| Product Name | [R,(-)]-1-O-Phosphono-D-glycerol |
| Molecular Formula | C3H9O6P |
| Molecular Weight | 172.07 g/mol |
| IUPAC Name | [(2R)-2,3-dihydroxypropyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1 |
| Standard InChIKey | AWUCVROLDVIAJX-GSVOUGTGSA-N |
| Isomeric SMILES | C([C@H](COP(=O)(O)O)O)O |
| SMILES | C(C(COP(=O)(O)O)O)O |
| Canonical SMILES | C(C(COP(=O)(O)O)O)O |
| Melting Point | 102-104°C |
| Physical Description | Solid |
| Description | Sn-glycerol 3-phosphate is an sn-glycerol 3-phosphate having unsubstituted hydroxy groups. It has a role as a human metabolite, a plant metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a glycerol 1-phosphate and a member of sn-glycerol 3-phosphates. It derives from a glycerol. It is a conjugate acid of a sn-glycerol 3-phosphate(2-). It is an enantiomer of a sn-glycerol 1-phosphate. Glycerol 3-phosphate, also known as glycerophosphoric acid or sn-gro-1-p, belongs to the class of organic compounds known as glycerophosphates. Glycerophosphates are compounds containing a glycerol linked to a phosphate group. Glycerol 3-phosphate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Glycerol 3-phosphate has been found in human prostate tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, glycerol 3-phosphate is primarily located in the cytoplasm and mitochondria. Glycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. Glycerol 3-phosphate participates in a number of enzymatic reactions. In particular, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate through its interaction with the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Glycerol 3-phosphate can be converted into cytidine monophosphate; which is catalyzed by the enzyme CDP-diacylglycerol--glycerol-3-phosphate 3-phosphatidyltransferase, mitochondrial. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is mediated by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through its interaction with the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Glycerol 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme glycerol-3-phosphate dehydrogenase [nad(+)], cytoplasmic. Finally, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0) through the action of the enzyme glycerol-3-phosphate acyltransferase. In humans, glycerol 3-phosphate is involved in cardiolipin biosynthesis CL(a-13:0/i-24:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(i-12:0/i-22:0/i-19:0/i-18:0) pathway, cardiolipin biosynthesis CL(18:0/18:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:1(9Z)) pathway, and cardiolipin biosynthesis CL(18:2(9Z, 12Z)/18:1(9Z)/18:1(11Z)/16:0) pathway. Glycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:5(7Z, 10Z, 13Z, 16Z, 19Z)/18:3(9Z, 12Z, 15Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, de novo triacylglycerol biosynthesis TG(i-22:0/i-20:0/21:0) pathway, de novo triacylglycerol biosynthesis TG(20:0/19:0/i-20:0) pathway, and de novo triacylglycerol biosynthesis TG(18:1(11Z)/14:0/20:3(8Z, 11Z, 14Z)) pathway. Outside of the human body, glycerol 3-phosphate can be found in a number of food items such as sweet rowanberry, canada blueberry, spinach, and pepper (c. baccatum). This makes glycerol 3-phosphate a potential biomarker for the consumption of these food products. |
| Solubility | 1000.0 mg/mL |
| Synonyms | 1-phosphoglycerol alpha-glycerophosphate alpha-glycerophosphoric acid alpha-glycerophosphoric acid, (DL)-isomer alpha-glycerophosphoric acid, (R)-isomer alpha-glycerophosphoric acid, (S)-isomer alpha-glycerophosphoric acid, 1,2,3-propanetriol-1-(18)O,3-(dihydrogen phosphate)-labeled alpha-glycerophosphoric acid, 1,2,3-propanetriol-2-(18)O,3-(dihydrogen phosphate)-labeled alpha-glycerophosphoric acid, calcium salt alpha-glycerophosphoric acid, disodium salt alpha-glycerophosphoric acid, disodium salt (+-)-isomer alpha-glycerophosphoric acid, disodium salt hexahydrate(+-)-isomer alpha-glycerophosphoric acid, Fe salt alpha-glycerophosphoric acid, Fe(+3) salt (3:2) alpha-glycerophosphoric acid, monocalcium salt alpha-glycerophosphoric acid, monocalcium salt (S)-isomer alpha-glycerophosphoric acid, monomagnesium salt alpha-glycerophosphoric acid, sodium salt disodium glycerophosphate glycerol 1-phosphate glycerol 3-phosphate sodium glycerophosphate |
| PubChem Compound | 439162 |
| Last Modified | Nov 11 2021 |
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